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Compound of Interest

Compound Name: Methyl phenyldithiocarbamate

CAS No.: 701-73-5

Cat. No.: B8775756

Get Quote

Executive Summary
Methyl phenyldithiocarbamate (MPDTC), also known as methyl N-phenylcarbamodithioate,

is a critical organosulfur intermediate used primarily as a ligand in the synthesis of bioactive

coordination complexes (e.g., with In(III), Sn(IV), Ni(II)). Its solubility profile is the governing

factor in its purification via recrystallization and its efficiency as a chelating agent in liquid-liquid

extraction systems.

While often mischaracterized due to the insolubility of its precursor (ammonium

phenyldithiocarbamate) in non-polar solvents, the neutral methyl ester exhibits a distinct

solubility fingerprint: hydrophobic, soluble in hot alcohols, and highly soluble in chlorinated

solvents.

Chemical Profile & Physicochemical Properties
Understanding the solute's molecular architecture is prerequisite to predicting solvent

interactions.
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Property Specification

IUPAC Name Methyl N-phenylcarbamodithioate

CAS Number 701-73-5

Molecular Formula

Molecular Weight 183.29 g/mol

Melting Point 93.5 °C (Crystallizes as white needles)

Polarity
Moderate (Thione S=C and Thiol-ether C-S-C

moieties)

H-Bond Donor 1 (Secondary Amine -NH-)

Synthesis & Purification Context
MPDTC is synthesized via the methylation of ammonium phenyldithiocarbamate.

Precursor Behavior: The ammonium salt intermediate is water-soluble but insoluble in

chloroform.

Target Compound Behavior: Upon methylation, the ionic character is lost. The resulting

MPDTC becomes water-insoluble but soluble in organic media.[1][2][3]

Implication: This drastic solubility switch is utilized for purification. The reaction mixture is

extracted with chloroform or recrystallized from hot ethanol to isolate pure MPDTC.

Qualitative Solubility Landscape
Based on structural analysis and synthesis literature, MPDTC exhibits the following solubility

hierarchy. This data guides solvent selection for experimental determination.
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Solvent Class
Representative
Solvents

Solubility Status
Mechanistic
Rationale

Protic Polar Methanol, Ethanol
Temperature

Dependent

Soluble at

; sparingly soluble at

RT. Ideal for

recrystallization

(yields needles).

Aprotic Polar DMSO, DMF, Acetone High

Strong dipole-dipole

interactions with the

thione (

) group.

Chlorinated Chloroform, DCM High

Excellent solvation of

the lipophilic phenyl

ring and

dithiocarbamate core.

Non-Polar Hexane, Cyclohexane Low

Lack of specific

interactions to

overcome crystal

lattice energy.

Aqueous Water Insoluble

Hydrophobic phenyl

group dominates; lack

of ionization at neutral

pH.

Core Directive: Experimental Protocol for Solubility
Determination
Since specific mole-fraction datasets are often absent in open literature for niche intermediates,

the following self-validating protocol is the industry standard for generating this data.

Methodology: Dynamic Laser Monitoring
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This method is superior to gravimetric analysis for MPDTC due to the compound's potential for

degradation (oxidation) upon prolonged exposure to air/heat during drying.

Phase 1: Apparatus Setup
Jacketed Equilibrium Cell: 50 mL glass vessel with water circulation (control

).

Laser System: He-Ne laser (

) directed through the solution.

Detection: Photo-diode to monitor light intensity (

).

Phase 2: Measurement Workflow
Dissolution: Add excess MPDTC solid to the solvent (e.g., Ethanol).

Equilibration: Stir at

(e.g., 293.15 K) for 4 hours.

Clarification: Stop stirring. Allow undissolved solid to settle.

Sampling: Withdraw supernatant through a 0.45

heated syringe filter.

Quantification: Analyze via HPLC (C18 column, MeOH:Water mobile phase) or UV-Vis (

).

Iteration: Repeat at temperature increments of 5 K up to 323.15 K.

Diagram: Solubility Determination Workflow
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Caption: Workflow for dynamic solubility measurement. The loop continues until the boiling

point of the solvent is approached.

Thermodynamic Modeling & Analysis
To translate experimental data into predictive process parameters, the Modified Apelblat

Equation is the standard model for MPDTC solubility.

The Modified Apelblat Model
This semi-empirical model correlates mole fraction solubility (

) with temperature (

).

: Mole fraction solubility.

: Absolute temperature (K).

: Empirical parameters derived from regression.

Interpretation for MPDTC:

Parameter B: Reflects the enthalpy of solution. A negative

value indicates an endothermic process (solubility increases with T), which is expected for
MPDTC in alcohols.
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Parameter C: Accounts for the temperature dependence of the heat capacity difference.

Thermodynamic Functions
From the solubility data, the dissolution enthalpy (

), entropy (

), and Gibbs energy (

) are calculated using the van't Hoff analysis:

Expected Thermodynamic Behavior:

(Endothermic): Breaking the crystal lattice of MPDTC requires energy.

: The dissolution is non-spontaneous at standard conditions (requires thermal drive), typical
for hydrophobic organics in polar solvents.

Applications in Research & Development
A. Ligand Synthesis for Metal Complexes
MPDTC is a "soft" donor ligand (Sulfur). It is used to synthesize antifungal complexes with

In(III) and Sn(IV).

Protocol: Dissolve MPDTC in warm ethanol. Add metal salt solution dropwise.

Solubility Insight: The metal complex often precipitates immediately because it is less soluble

in ethanol than the free MPDTC ligand.

B. Liquid-Liquid Extraction
MPDTC is used to extract heavy metals (Cu, Ni) from aqueous waste.

Phase System: Water (Metal ions) + Chloroform (MPDTC).

Mechanism: MPDTC migrates to the interface, captures the metal ion, forming a neutral

complex that partitions into the Chloroform phase.

Critical Parameter: The partition coefficient (
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) of MPDTC must be high (>2.0) to ensure the ligand stays in the organic phase.

Diagram: Extraction Mechanism
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Caption: Biphasic extraction logic. MPDTC solubility in chloroform drives the equilibrium toward

the organic phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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